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Compound of Interest

Compound Name: Brevianamide M

Cat. No.: B15568577

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Brevianamide M, a member of the
complex family of indole alkaloids produced by Penicillium species. While the brevianamides,
particularly A and B, have been the subject of study since their initial discovery in Penicillium
brevicompactum, specific detailed protocols for the isolation of Brevianamide M are not
extensively documented in publicly available scientific literature. This guide, therefore,
synthesizes established methodologies for the isolation of related brevianamides to present a
robust, representative protocol for obtaining Brevianamide M. It covers the fermentation of the
source organism, extraction of metabolites, and chromatographic purification, supplemented
with quantitative data tables and process diagrams to facilitate understanding and replication in
a research setting.

Introduction to Brevianamides

Brevianamides are a class of prenylated indole alkaloids that are secondary metabolites of
fungi, primarily from the Penicillium and Aspergillus genera. The first of these compounds,
brevianamides A and B, were isolated from Penicillium brevicompactum. These compounds are
characterized by a conserved bicyclo[2.2.2]diazaoctane core and are derived from the amino
acids tryptophan and proline, along with one or more isoprene units. The structural diversity
within the brevianamide family leads to a range of biological activities, making them of interest
for drug discovery and development.
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Biosynthesis of Brevianamides

The biosynthesis of brevianamides is a complex enzymatic process. While the complete
pathway for all brevianamides is not fully elucidated, the core structure is understood to
originate from the non-ribosomal peptide synthesis of a diketopiperazine from L-tryptophan and
L-proline, which is then further modified by prenylation and a series of oxidative cyclizations.
The proposed biosynthetic pathway leading to the core brevianamide structure is illustrated

below.
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Crude Extract

Silica Gel Column Chromatography

Fraction Collection
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Pure Brevianamide M
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¢ To cite this document: BenchChem. [Brevianamide M: A Technical Guide to Its Discovery and
Isolation from Penicillium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1556857 7#brevianamide-m-discovery-and-isolation-
from-penicillium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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